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Compound of Interest

Compound Name: Ethyl 6-hydroxyoctanoate

Cat. No.: B15334030 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Ethyl 6-hydroxyhexanoate is a versatile bifunctional molecule of significant interest in chemical

synthesis, particularly in the development of pharmaceuticals and advanced materials. Its linear

C6 backbone incorporates both a terminal hydroxyl group and an ethyl ester, making it a

valuable building block for a variety of chemical transformations. This guide provides an in-

depth overview of commercial suppliers for this reagent, its key chemical applications, and

detailed experimental protocols for its use.

Commercial Supplier Analysis
The procurement of high-quality ethyl 6-hydroxyhexanoate is critical for reproducible research

and development. A survey of prominent chemical suppliers reveals variations in purity,

available quantities, and pricing. The following table summarizes the offerings from several key

vendors to facilitate direct comparison.
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Supplier
Product
Number(s)

Purity
Available
Quantities

Price (USD)

Sigma-Aldrich

(MilliporeSigma)
374806 97% 10 g, 50 g

$49.10 (10 g),

$158.00 (50 g)

TCI America

(dist. by Fisher

Scientific)

E13055G ≥95.0% 5 g $171.00[1]

MOLNOVA M37399 98% (HPLC) 10 mg - 1 g
$30 (10 mg) -

$305 (1 g)[2][3]

Lab Pro Inc.
E1305-5G,

E1305-25G
Min. 95.0% (GC) 5 g, 25 g Price not listed[4]

Adva Tech Group

Inc.

LGC-TRC-

E918970-10G
Inquire for purity 10 g $106.09[5]

Santa Cruz

Biotechnology
sc-275133 Inquire for purity

Inquire for

quantities
Inquire for price

Key Experimental Protocols
Ethyl 6-hydroxyhexanoate is a valuable starting material for a range of chemical syntheses.

Below are detailed methodologies for some of its common applications.

Synthesis of Ethyl 6-acetoxyhexanoate
This procedure details the acetylation of the terminal hydroxyl group of ethyl 6-

hydroxyhexanoate to yield the corresponding acetate ester, a compound with applications in

fragrance chemistry.[6][7]

Materials:

Ethyl 6-hydroxyhexanoate

Acetic anhydride

Pyridine
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Diethyl ether

1 M Hydrochloric acid

Saturated sodium bicarbonate solution

Brine

Anhydrous magnesium sulfate

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve

ethyl 6-hydroxyhexanoate in an excess of pyridine.

Cool the solution in an ice bath and slowly add acetic anhydride dropwise with stirring.

Allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

Quench the reaction by slowly adding deionized water.

Transfer the mixture to a separatory funnel and extract with diethyl ether.

Wash the organic layer sequentially with 1 M hydrochloric acid, saturated sodium

bicarbonate solution, and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure to yield the crude ethyl 6-acetoxyhexanoate.

The product can be further purified by silica gel chromatography.

Preparation of Ethyl 6-
(trifluoromethylsulfonyloxy)hexanoate for Alkyl Triflate
Synthesis
The conversion of the hydroxyl group to a triflate is an effective method for creating an

excellent leaving group, facilitating subsequent nucleophilic substitution reactions.[8][9]
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Materials:

Ethyl 6-hydroxyhexanoate

Trifluoromethanesulfonic anhydride (Tf2O)

Pyridine or a non-nucleophilic base (e.g., 2,6-lutidine)

Anhydrous dichloromethane (DCM)

Anhydrous sodium sulfate

Procedure:

Dissolve ethyl 6-hydroxyhexanoate in anhydrous dichloromethane in a flame-dried, round-

bottom flask under an inert atmosphere (e.g., nitrogen or argon).

Cool the solution to 0 °C in an ice bath.

Add pyridine (or 2,6-lutidine) to the solution.

Slowly add trifluoromethanesulfonic anhydride dropwise to the stirred solution. Maintain the

temperature at 0 °C during the addition.

After the addition is complete, stir the reaction mixture at 0 °C for 1-2 hours.

Quench the reaction by the addition of cold water.

Separate the organic layer and wash it sequentially with cold 1 M hydrochloric acid,

saturated sodium bicarbonate solution, and brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure at low temperature to yield the crude ethyl 6-(trifluoromethylsulfonyloxy)hexanoate.

The product is often used immediately in the next step without further purification due to its

potential instability.
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Visualizing Experimental Workflows and Chemical
Logic
To further clarify the processes involved in the procurement and application of ethyl 6-

hydroxyhexanoate, the following diagrams illustrate key workflows and relationships.

Procurement Workflow

Identify Need Supplier Comparison
Purity, Quantity

Request Quote/Info
Bulk Pricing

Purchase Order Receive & QC
Verify CoA

Click to download full resolution via product page

Procurement workflow for acquiring ethyl 6-hydroxyhexanoate.

Synthetic Utility of Ethyl 6-Hydroxyhexanoate

Ethyl 6-Hydroxyhexanoate

Acetylation
(Acetic Anhydride, Pyridine)

Triflation
(Tf2O, Pyridine)

Ethyl 6-acetoxyhexanoate Ethyl 6-(trifluoromethylsulfonyloxy)hexanoate

Further Nucleophilic
Substitution
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Key synthetic transformations of ethyl 6-hydroxyhexanoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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